Methanesulfonic acid;undec-10-yn-1-ol

• CAS No.: 146920-62-9
• Molecular Formula: C12H24O4S
• Molecular Weight: 264.38 g/mol
• IUPAC Name: methanesulfonic acid;undec-10-yn-1-ol
• InChI: InChI=1S/C11H20O.CH4O3S/c1-2-3-4-5-6-7-8-9-10-11-12;1-5(2,3)4/h1,12H,3-11H2;1H3,(H,2,3,4)
• InChI Key: UMFJPTFGAFKPBC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)O.C#CCCCCCCCCCO

Description

Methanesulfonic acid;undec-10-yn-1-ol is a compound that combines the properties of methanesulfonic acid and undec-10-yn-1-ol. Methanesulfonic acid is an organosulfur compound with the chemical formula CH₃SO₃H. It is a colorless liquid that is highly soluble in water and is known for its strong acidity and stability Undec-10-yn-1-ol is an alkyne alcohol with the chemical formula C₁₁H₂₀O, characterized by a triple bond between the tenth and eleventh carbon atoms and a hydroxyl group at the first carbon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methanesulfonic acid typically involves the oxidation of dimethyl sulfide or dimethyl disulfide using strong oxidizing agents such as nitric acid or chlorine . The reaction conditions often include elevated temperatures and pressures to ensure complete conversion and high yields. For undec-10-yn-1-ol, the synthesis can be achieved through the hydration of undec-10-yne using a catalytic amount of mercury(II) sulfate in the presence of sulfuric acid .

Industrial Production Methods

Industrial production of methanesulfonic acid involves the oxidation of dimethyl disulfide with nitric acid, followed by purification steps to obtain high-purity methanesulfonic acid . This method is preferred due to its efficiency and scalability. The production of undec-10-yn-1-ol on an industrial scale can be achieved through the catalytic hydration of undec-10-yne, utilizing continuous flow reactors to optimize reaction conditions and maximize yield .

Chemical Reactions Analysis

Types of Reactions

Methanesulfonic acid;undec-10-yn-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group in undec-10-yn-1-ol can be oxidized to form a carbonyl group, resulting in the formation of undec-10-yn-1-one.

Reduction: The triple bond in undec-10-yn-1-ol can be reduced to a double or single bond, forming undec-10-en-1-ol or undecanol, respectively.

Substitution: Methanesulfonic acid can act as a sulfonating agent, introducing the methanesulfonyl group into various organic molecules.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃) under acidic conditions.

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method for reducing the triple bond.

Substitution: Methanesulfonic acid is used in the presence of a base such as pyridine to facilitate the sulfonation reaction.

Major Products Formed

Oxidation: Undec-10-yn-1-one

Reduction: Undec-10-en-1-ol, Undecanol

Substitution: Various methanesulfonylated organic compounds

Scientific Research Applications

Methanesulfonic acid;undec-10-yn-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonate esters and as a catalyst in esterification reactions.

Biology: The compound is studied for its potential antimicrobial properties and its ability to inhibit the growth of certain bacteria and fungi.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infections and inflammatory conditions.

Industry: It is used in the production of surfactants, lubricants, and as an intermediate in the synthesis of various fine chemicals.

Mechanism of Action

The mechanism of action of methanesulfonic acid;undec-10-yn-1-ol involves its ability to act as a strong acid and a nucleophile. Methanesulfonic acid can donate protons to various substrates, facilitating acid-catalyzed reactions. The undec-10-yn-1-ol component can undergo nucleophilic addition reactions due to the presence of the hydroxyl group and the triple bond . These properties enable the compound to participate in a wide range of chemical transformations, targeting specific molecular pathways and enzymes.

Comparison with Similar Compounds

Methanesulfonic acid;undec-10-yn-1-ol can be compared with other similar compounds such as:

Methanesulfonic acid: While methanesulfonic acid alone is a strong acid used in various industrial applications, the addition of undec-10-yn-1-ol introduces unique reactivity due to the presence of the alkyne and hydroxyl groups.

Undec-10-yn-1-ol:

Other Alkanesulfonic Acids: Compounds such as ethanesulfonic acid and propanesulfonic acid share similar acidic properties but differ in their molecular size and reactivity.